7-azepan-1-yl-3-[(3,5-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoroquinolin-4(1H)-one

• IUPAC Name: 7-(azepan-1-yl)-3-(3,5-dimethylphenyl)sulfonyl-1-ethyl-6-fluoroquinolin-4-one
• InChI: InChI=1S/C25H29FN2O3S/c1-4-27-16-24(32(30,31)19-12-17(2)11-18(3)13-19)25(29)20-14-21(26)23(15-22(20)27)28-9-7-5-6-8-10-28/h11-16H,4-10H2,1-3H3
• InChI Key: PVIBIUZNDSVMLA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CC(=C(C=C21)N3CCCCCC3)F)S(=O)(=O)C4=CC(=CC(=C4)C)C
• Molecular Formula: C25H29FN2O3S
• Molecular Weight: 456.6 g/mol

Description

7-azepan-1-yl-3-[(3,5-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoroquinolin-4(1H)-one is a useful research compound. Its molecular formula is C25H29FN2O3S and its molecular weight is 456.58. The purity is usually 95%.
BenchChem offers high-quality 7-azepan-1-yl-3-[(3,5-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoroquinolin-4(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-azepan-1-yl-3-[(3,5-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoroquinolin-4(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Tetrahydroisoquinolines and Benzazepines : A study describes the synthesis of tetrahydroisoquinolines and benzazepines via Pummerer-type cyclization, highlighting the role of boron trifluoride diethyl etherate in enhancing cyclization processes. This research could provide insights into methods for synthesizing similar compounds like 7-azepan-1-yl-3-[(3,5-dimethylphenyl)sulfonyl]-1-ethyl-6-fluoroquinolin-4(1H)-one (Saitoh et al., 2001).

Biological Activity

• Antibacterial Activity of Fluoroquinolones : A paper reported on the design, synthesis, and evaluation of novel fluoroquinolones with potent antibacterial activity against respiratory pathogens. This study underscores the potential of fluoroquinoline derivatives in developing new antibacterial agents (Odagiri et al., 2013).

Pharmacological Applications

• Synthesis of Quinoline Derivatives as Potential Antineoplastic Agents : Research focused on the synthesis of thieno[2,3-b]azepin-4-ones, exploring their potential as antineoplastic agents. This provides a perspective on how structural modifications of quinoline derivatives can be explored for their therapeutic potential, which may be relevant for the compound (Koebel et al., 1975).

Reaction Mechanisms

• Reaction Mechanisms of Isoquinoline Derivatives : Studies have delved into the reaction mechanisms of isoquinoline derivatives, providing valuable knowledge on chemical reactions and interactions that could be applicable to related compounds like the one of interest (Takeuchi et al., 1992).